Cas no 1806922-79-1 (Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806922-79-1
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4868497
• Update Time: 2025-06-10

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-7(19)4-5-3-6(12)8(11(15,16)17)9(18-5)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： AFYOTXNYLKHDLM-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OCC)=NC(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806922-79-1): A Comprehensive Overview

Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806922-79-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate comprises a pyridine core substituted with multiple fluorinated and brominated groups. The presence of difluoromethyl and trifluoromethyl substituents enhances its electronic properties, making it an attractive building block for medicinal chemists. These fluorinated groups are known to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to modulate biological pathways effectively. The compound's 4-bromo moiety provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are essential for constructing complex molecular architectures that mimic natural products or target specific disease pathways.

The significance of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate is further underscored by its applications in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinase inhibitors often require precise spatial arrangements of functional groups to achieve high selectivity and efficacy. The compound's multifaceted substitution pattern makes it an ideal candidate for such applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate with target proteins with remarkable accuracy. These studies have revealed that the compound can interact with key residues in protein active sites, leading to potent inhibition of enzymatic activity. Such insights have guided the optimization of lead compounds into viable drug candidates.

The synthesis of Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate involves multi-step organic transformations, each requiring careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, has streamlined the production process, making it more efficient and scalable.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806922-79-1) is a versatile and valuable intermediate in pharmaceutical research. Its unique structural features and reactivity make it indispensable for the development of novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve, the role of this compound is expected to grow even further, driving innovation in drug discovery and development.